Cas no 1538539-29-5 (N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide)

• Product Name: N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide
• CAS No: 1538539-29-5
• Molecular Formula: C₉H₁₅N₃OS
• Molecular Weight: 213.29990029335
• CID: 5740043
• PubChem ID: 82508678

N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide Properties

Names and Identifiers

• EN300-738049
• N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide
• 1538539-29-5
• Propanamide, N-[4-(aminomethyl)-2-thiazolyl]-2,2-dimethyl-

• InChIKey： TVFMDAQOHPIINF-UHFFFAOYSA-N
• Inchi： 1S/C9H15N3OS/c1-9(2,3)7(13)12-8-11-6(4-10)5-14-8/h5H,4,10H2,1-3H3,(H,11,12,13)
• SMILES： C(NC1=NC(CN)=CS1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.09358328g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.09358328g/mol
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• pka: 9.71±0.50(Predicted)
• Density: 1.220±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides